Cas no 871544-55-7 (3-(2-Chloroacetyl)-1-(2,3-dimethylphenyl)urea)

• Product Name: 3-(2-Chloroacetyl)-1-(2,3-dimethylphenyl)urea
• CAS No: 871544-55-7
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 3108653
• PubChem ID: 7131277
• Update Time: 2025-04-21

3-(2-Chloroacetyl)-1-(2,3-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(2,3-dimethylphenyl)amino]carbonyl}acetamide
• 2-Chloro-n-([(2,3-dimethylphenyl)amino]carbonyl)acetamide
• G38789
• CHEMBL375063
• 3-(2-chloroacetyl)-1-(2,3-dimethylphenyl)urea
• 2-CHLORO-N-((2,3-DIMETHYLPHENYL)CARBAMOYL)ACETAMIDE
• 2-chloro-N-[(2,3-dimethylphenyl)carbamoyl]acetamide
• EN300-14976
• AKOS001144600
• Z111869246
• 871544-55-7
• 3-(2-Chloroacetyl)-1-(2,3-dimethylphenyl)urea

• Inchi： 1S/C11H13ClN2O2/c1-7-4-3-5-9(8(7)2)13-11(16)14-10(15)6-12/h3-5H,6H2,1-2H3,(H2,13,14,15,16)
• InChI Key： VNWDPVNHHXKNBG-UHFFFAOYSA-N
• SMILES： ClCC(NC(NC1C=CC=C(C)C=1C)=O)=O

Computed Properties

• Exact Mass: 240.0665554Da
• Monoisotopic Mass: 240.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas